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Compound of Interest

Compound Name: ORM-10962

Cat. No.: B2992674 Get Quote

For researchers, scientists, and drug development professionals, the potent and highly

selective sodium-calcium exchanger (NCX) inhibitor, ORM-10962, offers significant promise in

cardiovascular research. This guide provides essential safety, operational, and disposal

protocols to ensure its responsible and effective use in the laboratory.

ORM-10962 is a valuable tool for investigating cardiac arrhythmias and calcium handling.[1]

Adherence to strict safety and handling protocols is paramount to mitigate any potential risks

associated with this research compound. This document outlines the necessary personal

protective equipment (PPE), step-by-step handling procedures, and a comprehensive disposal

plan.

Essential Safety and Handling Protocols
When working with ORM-10962, a proactive approach to safety is crucial. The following

personal protective equipment (PPE) is mandatory to prevent accidental exposure:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes.

Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn at

all times. Inspect gloves for any tears or punctures before use.

Respiratory Protection: If handling the compound as a powder or creating aerosols, a

properly fitted respirator (e.g., N95 or higher) is necessary. All work with the solid form should
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be conducted in a certified chemical fume hood.

Protective Clothing: A lab coat or other protective garment should be worn to prevent skin

contact.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure the work area, typically a chemical fume hood, is clean

and uncluttered. Have all necessary equipment, including a calibrated scale, appropriate

solvents, and waste containers, readily available.

Weighing: When weighing the solid form of ORM-10962, use a microbalance within a fume

hood to minimize the risk of inhalation. Use appropriate weighing paper or a tared container.

Solubilization: For creating stock solutions, slowly add the solvent to the solid compound to

avoid splashing. A common solvent for ORM-10962 is Dimethyl Sulfoxide (DMSO).

Storage: Store ORM-10962 in a tightly sealed, clearly labeled container. For long-term

storage, it is recommended to keep it at -20°C for up to one year or -80°C for up to two

years.[2]

Spill Response: In case of a spill, immediately alert others in the vicinity. For a small spill,

absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed

container for disposal. Ensure the area is then decontaminated. For larger spills, evacuate

the area and follow your institution's emergency procedures.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for ORM-10962, compiled

from available research.

Physical and Chemical Properties
Property Value Source

Purity 99.49% MedchemExpress

Storage (Stock Solution) -20°C (1 year), -80°C (2 years) MedchemExpress[2]
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In Vitro Efficacy
Parameter Value Cell Type Source

IC50 (Forward Mode) 55 nM
Dog ventricular

myocytes
MedchemExpress[2]

IC50 (Reverse Mode) 67 nM
Dog ventricular

myocytes
MedchemExpress[2]

In Vivo Effects
Animal Model Dosage Effect Source

Anesthetized Guinea

Pigs
0.3 mg/kg (IV)

~50% delay in

ventricular

extrasystoles

MedchemExpress[2]

Anesthetized Guinea

Pigs
0.3 mg/kg (IV)

~30% delay in

ventricular tachycardia
MedchemExpress[2]

Detailed Experimental Protocols
The following are summaries of key experimental protocols that have been used to

characterize the effects of ORM-10962.

Standard Microelectrode Technique in Canine Papillary
Muscle
This protocol is used to assess the effect of ORM-10962 on cardiac action potentials.

Tissue Preparation: Beagle dogs are sedated, and their hearts are rapidly removed and

rinsed in an oxygenated Locke's solution. The papillary muscles are then dissected from the

right ventricle.[3][4]

Electrophysiological Recording: The prepared tissue is placed in a chamber and superfused

with a Tyrode's solution. Glass microelectrodes are used to impale the cardiac cells and

record action potentials.
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Drug Application: After obtaining baseline recordings, ORM-10962 is introduced into the

superfusion solution at various concentrations to determine its effect on action potential

duration and other parameters.

Calcium Transient Measurement in Isolated Ventricular
Myocytes
This method is employed to directly observe the impact of ORM-10962 on intracellular calcium

dynamics.

Cell Isolation: Ventricular myocytes are isolated from canine hearts through enzymatic

digestion using collagenase.[3][4]

Fluorescent Dye Loading: The isolated cells are loaded with a calcium-sensitive fluorescent

dye, such as Fluo-4 AM.

Imaging: The cells are placed on the stage of an inverted microscope equipped for

fluorescence imaging. The cells are electrically stimulated to elicit calcium transients, which

are recorded as changes in fluorescence intensity.

Data Analysis: The amplitude and kinetics of the calcium transients are analyzed before and

after the application of ORM-10962 to quantify its effect on calcium handling.

Visualizing the Mechanism and Workflow
The following diagrams illustrate the mechanism of action of ORM-10962 and a typical

experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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